Cas no 903308-84-9 (7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 903308-84-9
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 5494611
• Update Time: 2025-10-28

7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• LLSZVASOHNDDKJ-UHFFFAOYSA-N
• 7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C18H19N3O3S/c1-11(8-9-13-6-4-3-5-7-13)19-15(22)14-16(23)20-18-21(17(14)24)12(2)10-25-18/h3-7,10-11,24H,8-9H2,1-2H3,(H,19,22)
• InChI Key： YNKBNZXWXYDGQM-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(O)=C(C(NC(CCC1=CC=CC=C1)C)=O)C(=O)N=2

Additional information on 7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

7-Hydroxy-3-Methyl-5-Oxo-N-(4-Phenylbutan-2-Yl)-5H-1,3Thiazolo[3,2-A]Pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound with CAS No. 903308-84-9, known as 7-hydroxy-3-methyl-5-oxo-N-(4-phenylbutan-2-yl)-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a thiazolopyrimidine core, which is a fused bicyclic system consisting of a thiazole and a pyrimidine ring. This unique architecture contributes to its ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 7-hydroxy substituents in modulating the pharmacokinetic properties of thiazolopyrimidine derivatives. The hydroxyl group at position 7 plays a crucial role in enhancing the solubility and bioavailability of the compound, which are critical factors for its efficacy in vivo. Additionally, the 3-methyl group attached to the pyrimidine ring contributes to the molecule's stability and may influence its binding affinity to specific receptors or enzymes.

The N-(4-phenylbutan-2-yl) substituent is another key feature of this compound. This group introduces a bulky aliphatic chain with a phenyl moiety, which can significantly impact the molecule's pharmacodynamics. The phenyl group is known to enhance lipophilicity, which can improve membrane permeability and tissue distribution. Furthermore, the butanoyl chain may serve as a site for metabolic transformations, potentially influencing the compound's half-life and clearance rate.

Recent research has focused on the 5H-thiazolo[3,2-a]pyrimidine core structure as a scaffold for developing kinase inhibitors. Kinases are enzymes that play pivotal roles in various cellular processes, including signal transduction and cell proliferation. By targeting specific kinases, this compound has shown potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against key kinases like cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are often overexpressed in cancer cells.

The 6-carboxamide group at position 6 of the molecule is another functional group that contributes to its biological activity. Carboxamides are known for their ability to form hydrogen bonds with amino groups on proteins, enhancing binding affinity. This feature makes the compound an attractive candidate for designing selective inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis begins with the preparation of the thiazolopyrimidine core using appropriate starting materials such as thiophene derivatives and amidoximes. Subsequent steps involve functionalization of the core with hydroxyl, methyl, and phenylbutanoyl groups through carefully designed reactions that ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins and have guided further optimization efforts. For instance, molecular dynamics simulations have revealed that the 7-hydroxy group forms critical hydrogen bonds with residues in the active site of kinase enzymes, stabilizing the binding interaction.

The pharmacokinetic profile of this compound has also been extensively studied using in vitro assays and animal models. Results indicate that it exhibits favorable absorption properties due to its balanced lipophilicity and polar surface area. However, further optimization may be required to address issues related to hepatic clearance and systemic bioavailability.

In conclusion, 7-hydroxy-3-methyl-N-(4-phenylbutan-2-Yl)-5H-thiazolo[3,2-a]pyrimidine6-carboxamide represents a promising lead compound in drug discovery research. Its unique structural features and biological activities make it a valuable tool for exploring novel therapeutic strategies against various diseases. As research continues to uncover its full potential, this compound holds great promise for advancing into preclinical development stages.